(Z)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-((4-fluoro-2-nitrophenyl)amino)acrylonitrile

• IUPAC Name: (Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluoro-2-nitroanilino)prop-2-enenitrile
• InChI: InChI=1S/C18H10BrFN4O2S/c19-13-3-1-2-11(6-13)16-10-27-18(23-16)12(8-21)9-22-15-5-4-14(20)7-17(15)24(25)26/h1-7,9-10,22H/b12-9-
• InChI Key: JJVKMWJRTHMPKA-XFXZXTDPSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=CSC(=N2)C(=CNC3=C(C=C(C=C3)F)[N+](=O)[O-])C#N
• Isomeric SMILES: C1=CC(=CC(=C1)Br)C2=CSC(=N2)/C(=C\NC3=C(C=C(C=C3)F)[N+](=O)[O-])/C#N
• Molecular Formula: C18H10BrFN4O2S
• Molecular Weight: 445.3 g/mol

Description

(Z)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-((4-fluoro-2-nitrophenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C18H10BrFN4O2S and its molecular weight is 445.27. The purity is usually 95%.
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Scientific Research Applications

Photoluminescence Characteristics

(Z)-2-(4-Bromophenyl)-3-(4-(5-((Z)-2-cyano-2-phenylvinyl)thiophen-3-yl)-phenyl)acrylonitrile and its derivatives have been synthesized and exhibit significant photoluminescent properties. These compounds emit green fluorescence in the solid state and in solution under UV irradiation, showcasing potential in applications like organic light-emitting diodes (OLEDs) and fluorescence-based sensors (Xu, Yu, & Yu, 2012).

Synthesis of Heterocycles and Antifungal Agents

Derivatives of the chemical, especially those linked to indole moiety, have been synthesized and evaluated for their antifungal properties. These derivatives show promise as potential antifungal agents, indicating their applicability in pharmaceutical research and agriculture (Gomha & Abdel‐Aziz, 2012).

Applications in Photonics and Optoelectronics

The pyrazoline derivative of the compound demonstrates potential for use in photochromic polymers. When doped into polymer matrices, these derivatives exhibit photoinduced birefringence, suggesting applications in optical switchers and photonic devices (Szukalski, Haupa, Miniewicz, & Myśliwiec, 2015).

Nonlinear Optical Limiting

Thiophene dyes derived from the compound have shown enhanced nonlinear optical limiting behavior. This is crucial for applications in protecting optical sensors and human eyes, and for stabilizing light sources in optical communications (Anandan, Manoharan, Narendran, Girisun, & Asiri, 2018).

Mechano-Fluorochromic Properties

A derivative of the compound exhibited unique mechano-fluorochromic properties under hydrostatic pressure, changing fluorescence color under different pressure conditions. This suggests potential in sensing applications where pressure-induced fluorescence changes are required (Ouyang et al., 2016).